Cas no 52499-14-6 (Benzenesulfonylchloride, 4-dodecyl-)

Benzenesulfonylchloride, 4-dodecyl- structure
52499-14-6 structure
Product Name:Benzenesulfonylchloride, 4-dodecyl-
CAS No:52499-14-6
MF:C18H29ClO2S
MW:344.939663648605
MDL:MFCD00961845
CID:375482
PubChem ID:104215
Update Time:2025-09-27

Benzenesulfonylchloride, 4-dodecyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonylchloride, 4-dodecyl-
    • 4-DODECYLBENZENESULFONYL CHLORIDE
    • 4-(n-dodecyl)benzenesulfonyl chloride
    • 4-dodecylbenzene-1-sulfonyl chloride
    • 4-dodecyl-benzenesulfonyl chloride
    • 4-n-Dodecylbenzolsulfonylchlorid
    • EINECS 257-966-3
    • p-Dodecylbenzenesulfonyl chloride
    • p-Dodecylbenzenesulphonyl chloride
    • SCHEMBL282368
    • FT-0744517
    • p-n-Dodecylbenzenesulfonyl Chloride
    • NS00032517
    • DTXSID50200492
    • A1-21318
    • VLBSKIZWQATQRK-UHFFFAOYSA-N
    • MFCD00961845
    • 4-DODECYLBENZENESULFONYLCHLORIDE
    • 52499-14-6
    • MDL： MFCD00961845
    • Inchi： 1S/C18H29ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-15-18(16-14-17)22(19,20)21/h13-16H,2-12H2,1H3
    • InChI Key： VLBSKIZWQATQRK-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(=CC=1)CCCCCCCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 344.15800
  • Monoisotopic Mass: 344.157679
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Density: 1.064
  • Boiling Point: 427.1°Cat760mmHg
  • Flash Point: 212.1°C
  • Refractive Index: 1.504
  • PSA: 42.52000
  • LogP: 7.15830

Benzenesulfonylchloride, 4-dodecyl- Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzenesulfonylchloride, 4-dodecyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB287230-25 g
4-Dodecylbenzenesulfonyl chloride, 95%; .
 52499-14-6 95%
25 g
 €469.50 2023-07-20
abcr
AB287230-25g
4-Dodecylbenzenesulfonyl chloride, 95%; .
 52499-14-6 95%
25g
 €469.50 2024-06-09
Ambeed
A645686-1g
4-Dodecylbenzenesulfonylchloride
 52499-14-6 98%
1g
 $14.0 2024-04-18
Ambeed
A645686-5g
4-Dodecylbenzenesulfonylchloride
 52499-14-6 98%
5g
 $47.0 2024-04-18

Benzenesulfonylchloride, 4-dodecyl- Related Literature

Related Categories

52499-14-6 (Benzenesulfonylchloride, 4-dodecyl-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD